Cas no 2172495-09-7 (3,3-dimethyl-1,4-oxazepan-5-one)

• Product Name: 3,3-dimethyl-1,4-oxazepan-5-one
• CAS No: 2172495-09-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6128490
• PubChem ID: 137949921
• Update Time: 2023-12-28

3,3-dimethyl-1,4-oxazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1,4-oxazepan-5-one
• 2172495-09-7
• EN300-1653453

• Inchi： 1S/C7H13NO2/c1-7(2)5-10-4-3-6(9)8-7/h3-5H2,1-2H3,(H,8,9)
• InChI Key： MEVFRFGBYFMIDT-UHFFFAOYSA-N
• SMILES： O1CCC(NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų